

Application Notes and Protocols for In Vivo Studies of ML213

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: ML230

Cat. No.: B15623331

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML213 is a potent and selective activator of the voltage-gated potassium channels KCNQ2 and KCNQ4 (Kv7.2 and Kv7.4)[1][2]. These channels are critical regulators of neuronal excitability, and their activation is a therapeutic strategy for conditions characterized by neuronal hyperexcitability, such as epilepsy and chronic pain[3][4][5]. ML213 has demonstrated efficacy in preclinical in vivo models, notably in alleviating neuropathic pain, suggesting its therapeutic potential[6].

These application notes provide a comprehensive overview and detailed protocols for conducting in vivo studies with ML213, focusing on its application in models of epilepsy and neuropathic pain.

Data Presentation

Table 1: In Vitro Potency of ML213


Channel	EC50 (nM)	Assay Type	Reference
KCNQ2 (Kv7.2)	230	Electrophysiology (IonWorks)	[1] [2]
KCNQ4 (Kv7.4)	510	Electrophysiology (IonWorks)	[1] [2]
KCNQ2/3	370	Electrophysiology (IonWorks)	[2]
KCNQ1, KCNQ3, KCNQ5	>30,000	Thallium Flux	[2]

Table 2: Summary of In Vivo Studies with ML213 and other KCNQ Activators

Compound	Animal Model	Disease Area	Dose Range & Route	Key Findings	Reference
ML213	Streptozotocin (STZ) induced diabetic neuropathy (rat)	Neuropathic Pain	5 mg/kg, i.p.	Attenuated mechanical hypersensitivity.	[6]
Retigabine	Kcna1 ^{-/-} mouse	Epilepsy	Not specified	Reduced spontaneous seizure frequency by ~60%.	[3][7]
Retigabine	Kcnq1A340E/A340E mouse	Epilepsy	Not specified	Produced adverse cardiac effects (bradycardia).	[3][7]
Retigabine	Spinal Cord Injury (rat)	Chronic Pain	Not specified	Decreased spontaneous activity in primary sensory neurons.	[5]
SF0034	Corneal-kindled mouse	Epilepsy	5-10 mg/kg, i.p.	More potent and less toxic anticonvulsant than retigabine.	[8]
ICA-27243	Multiple seizure models	Epilepsy	As low as 1 mg/kg, p.o.	Orally bioavailable and active.	[1]

Signaling Pathway and Experimental Workflow

KCNQ2/4 Channel Activation Signaling Pathway



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. A small molecule activator of KCNQ2 and KCNQ4 channels - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://www.ncbi.nlm.nih.gov)]
- 2. Discovery, Synthesis, and Structure–Activity Relationship of a Series of N-Aryl-bicyclo[2.2.1]heptane-2-carboxamides: Characterization of ML213 as a Novel KCNQ2 and KCNQ4 Potassium Channel Opener - PMC [[pmc.ncbi.nlm.nih.gov](https://www.ncbi.nlm.nih.gov)]
- 3. Pharmacogenetics of KCNQ channel activation in two potassium channelopathy mouse models of epilepsy - PMC [[pmc.ncbi.nlm.nih.gov](https://www.ncbi.nlm.nih.gov)]
- 4. Potassium Channels (including KCNQ) and Epilepsy - Jasper's Basic Mechanisms of the Epilepsies - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://www.ncbi.nlm.nih.gov)]
- 5. Activation of KCNQ Channels Suppresses Spontaneous Activity in Dorsal Root Ganglion Neurons and Reduces Chronic Pain after Spinal Cord Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Kv7 Channel Activators Flupirtine and ML213 Alleviate Neuropathic Pain Behavior in the Streptozotocin Rat Model of Diabetic Neuropathy - PMC [[pmc.ncbi.nlm.nih.gov](https://www.ncbi.nlm.nih.gov)]
- 7. Pharmacogenetics of KCNQ channel activation in 2 potassium channelopathy mouse models of epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Potent KCNQ2/3-Specific Channel Activator Suppresses In Vivo Epileptic Activity and Prevents the Development of Tinnitus - PMC [[pmc.ncbi.nlm.nih.gov](https://www.ncbi.nlm.nih.gov)]
- To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Studies of ML213]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15623331/docs#application-notes-and-protocols-for-in-vivo-studies-of-ml213>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)